Cas no 1236144-18-5 (ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)
1236144-18-5 structure
Product Name:ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
CAS No:1236144-18-5
MF:C8H9F3N2O2
MW:222.164472341537
MDL:MFCD18262319
CID:3160346
PubChem ID:14049150
Update Time:2025-04-21
ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- DBOBQRXSUWUSEH-UHFFFAOYSA-N
- AKOS005169459
- 1236144-18-5
- SCHEMBL3711515
- LS-10788
- MFCD18262319
- ethyl 2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylate
- STL584337
- ALBB-030252
- ethyl1-methyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxylate
-
- MDL： MFCD18262319
- Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-4-6(8(9,10)11)12-13(5)2/h4H,3H2,1-2H3
- InChI Key： DBOBQRXSUWUSEH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OCC)N(C)N=1)(F)F
Computed Properties
- Exact Mass: 222.06161202Da
- Monoisotopic Mass: 222.06161202Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.1Ų
ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B434708-50mg |
Ethyl 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1236144-18-5 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B434708-100mg |
Ethyl 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1236144-18-5 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B434708-500mg |
Ethyl 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1236144-18-5 | 500mg |
$ 340.00 | 2022-06-07 | ||
| abcr | AB502273-100 mg |
Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1236144-18-5 | 100MG |
€231.60 | 2022-03-01 | ||
| abcr | AB502273-250 mg |
Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1236144-18-5 | 250MG |
€275.80 | 2022-03-01 | ||
| abcr | AB502273-500 mg |
Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1236144-18-5 | 500MG |
€409.30 | 2022-03-01 | ||
| abcr | AB502273-1 g |
Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate; . |
1236144-18-5 | 1g |
€384.00 | 2022-08-31 | ||
| abcr | AB502273-5 g |
Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate; . |
1236144-18-5 | 5g |
€1,008.00 | 2022-08-31 | ||
| Chemenu | CM490028-1g |
Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1236144-18-5 | 97% | 1g |
$352 | 2022-06-13 | |
| Alichem | A049004207-1g |
Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxylate |
1236144-18-5 | 95% | 1g |
$667.36 | 2023-09-03 |
ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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